Cas no 70873-22-2 (1,2-Diazabicyclo[3.3.1]nonane,2-methyl-)

• Product name: 1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
• CAS No: 70873-22-2
• MF: C₈H₁₆N₂
• MW: 140.22604
• CID: 570910
• PubChem ID: 144446

1,2-Diazabicyclo[3.3.1]nonane,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
• 2-methyl-1,2-diazabicyclo[3.3.1]nonane
• 8-methyl-1,8-diazabicyclo[3.3.1]nonane
• 1,2-Diazabicyclo(3.3.1)nonane, 2-methyl-
• 1,2-Diazabicyclo[3.3.1]nonane, 2-methyl-
• DTXSID20991148
• 70873-22-2

• Inchi： InChI=1S/C8H16N2/c1-9-6-4-8-3-2-5-10(9)7-8/h8H,2-7H2,1H3
• InChI Key： QDOFXDZVJCIDQJ-UHFFFAOYSA-N
• SMILES： CN1CCC2CCCN1C2

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 194.9°C at 760 mmHg
• Flash Point: 66.2°C
• Refractive Index: 1.535
• PSA: 6.48